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Compound of Interest

Compound Name: MPP+ iodide

Cat. No.: B127122 Get Quote

This technical guide provides a comprehensive overview of the synthesis, purification, and

characterization of 1-methyl-4-phenylpyridinium iodide (MPP+ iodide), a neurotoxin widely

utilized in scientific research to model Parkinson's disease. This document is intended for

researchers, scientists, and professionals in the field of drug development.

Physicochemical and Quantitative Data
The following table summarizes the key physicochemical properties and quantitative data for

MPP+ iodide compiled from various sources.
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Property Value Reference/Notes

Molecular Formula C₁₂H₁₂IN [1][2]

Molecular Weight 297.13 g/mol [1][3]

Appearance
White to beige or yellow

solid/powder
[4]

Melting Point 166-168 °C

Solubility
Soluble in water (up to 10

mg/mL or 100 mM)

Purity (Commercial) ≥98% (by HPLC)

Crude Synthesis Yield Quantitative
This refers to the initial yield

before purification.

Storage Conditions
Store at -20°C, desiccated and

protected from light.

Solutions should be freshly

prepared.

Experimental Protocols
This section details the methodologies for the synthesis and purification of MPP+ iodide.

Synthesis of MPP+ Iodide
The synthesis of MPP+ iodide is achieved through the quaternization of 4-phenylpyridine with

methyl iodide via an SN2 reaction.

Materials and Reagents:

4-Phenylpyridine

Methyl iodide

Acetonitrile (anhydrous)

Round-bottom flask
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Reflux condenser

Magnetic stirrer with heating plate

Inert gas supply (e.g., Nitrogen or Argon)

Standard glassware for reaction setup

Procedure:

To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-

phenylpyridine.

Dissolve the 4-phenylpyridine in hot anhydrous acetonitrile.

Under an inert atmosphere, add a molar equivalent of methyl iodide to the solution.

Heat the reaction mixture to reflux and maintain for 24 hours with continuous stirring.

After 24 hours, the reaction should be complete, yielding a precipitate of crude MPP+ iodide.

Purification of MPP+ Iodide
The crude MPP+ iodide is purified by recrystallization to remove unreacted starting materials

and any side products.

Materials and Reagents:

Crude MPP+ iodide

Recrystallization solvent (e.g., a mixture of methanol and diethyl ether, or water)

Erlenmeyer flasks

Heating plate

Ice bath

Büchner funnel and flask
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Vacuum source

Filter paper

Procedure:

Transfer the crude MPP+ iodide precipitate to an Erlenmeyer flask.

Add a minimal amount of a suitable hot solvent (e.g., methanol or water) to dissolve the solid

completely.

Once dissolved, allow the solution to cool slowly to room temperature.

To induce further precipitation, a less polar solvent in which MPP+ iodide is insoluble (e.g.,

diethyl ether) can be slowly added until the solution becomes cloudy.

Cool the flask in an ice bath to maximize the precipitation of the purified MPP+ iodide
crystals.

Collect the crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold diethyl ether to remove any remaining soluble

impurities.

Dry the purified MPP+ iodide crystals under vacuum.

Characterization
The identity and purity of the synthesized MPP+ iodide should be confirmed using standard

analytical techniques.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the final

product (typically ≥98%).

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure. The

13C NMR spectrum should show a characteristic signal for the methyl group at

approximately 49.8 ppm.
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Melting Point Analysis: To compare with the literature value (166-168 °C).

Visualizations
The following diagrams illustrate the synthesis and purification workflows for MPP+ iodide.

Synthesis of MPP+ Iodide
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Caption: Workflow for the synthesis of MPP+ iodide.
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Purification of MPP+ Iodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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